Cas no 1361726-85-3 (2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol
• CAS No: 1361726-85-3
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928645
• Update Time: 2025-10-25

2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-9-1-2-10(11(14)4-9)7-3-8(6-17)12(15)16-5-7/h1-5,17H,6H2,(H2,15,16)
• InChI Key： GPAVRIMPROAZIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(C(CO)=C1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol

Comprehensive Overview of 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol (CAS No. 1361726-85-3)

2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol (CAS No. 1361726-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and dichlorophenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a 2-amino group with a 3-methanol functional group, offering versatile reactivity for further derivatization.

The compound's CAS No. 1361726-85-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its synthesis often involves multi-step organic reactions, including cross-coupling and reductive amination, which are topics of high interest in modern synthetic chemistry. Recent trends in green chemistry have also sparked discussions about optimizing its production to minimize environmental impact, aligning with global sustainability goals.

In the context of drug development, 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol is explored as a potential intermediate for kinase inhibitors and antimicrobial agents. Its structural motifs are reminiscent of commercially successful pharmaceuticals, making it a valuable scaffold for medicinal chemistry. Additionally, its dichlorophenyl moiety is frequently associated with bioactivity, a feature that resonates with researchers investigating structure-activity relationships (SAR).

From an SEO perspective, common queries related to this compound include "synthesis of 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol," "CAS 1361726-85-3 applications," and "pyridine derivatives in drug discovery." These keywords reflect the compound's relevance in both academic and industrial research. Furthermore, the rise of AI-driven drug design has increased interest in such heterocyclic compounds, as they are frequently used in machine learning models to predict novel bioactive molecules.

Another area of interest is the compound's potential role in agrochemicals. The 2,4-dichlorophenyl group is a common feature in herbicides and fungicides, prompting studies into whether 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol could serve as a precursor for crop protection agents. This aligns with growing public concern about food security and sustainable agriculture, topics frequently searched in conjunction with chemical innovation.

In summary, 2-Amino-5-(2,4-dichlorophenyl)pyridine-3-methanol (CAS No. 1361726-85-3) is a multifaceted compound with promising applications across multiple scientific disciplines. Its structural complexity and functional groups make it a subject of ongoing research, particularly in fields prioritizing molecular design and environmental responsibility. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemistry.